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Compound of Interest

Compound Name: Diisopentyl Phthalate-d4

Cat. No.: B585366

An In-depth Technical Guide to the Physical and Chemical Properties of Diisopentyl
Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Diisopentyl Phthalate-d4, a deuterated analog of Diisopentyl Phthalate. This
compound is of significant interest in various scientific fields, including toxicology,
environmental monitoring, and pharmaceutical research, primarily for its use as an internal
standard in analytical methodologies.

Physical Appearance and State

Diisopentyl Phthalate-d4 is typically encountered as a clear, pale yellow oil at standard
laboratory conditions.[1][2] This liquid state is consistent with the general characteristics of
many phthalate esters with similar molecular weights. While some suppliers may list the
appearance as a solid, the preponderance of evidence indicates a liquid form at ambient
temperature. The discrepancy may arise from lots with higher purity that may have a melting
point closer to room temperature or from the observation of the substance at lower
temperatures.

Physicochemical Properties
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The following tables summarize the key physical and chemical properties of Diisopentyl
Phthalate-d4. Data for the non-deuterated form (Diisopentyl Phthalate, CAS No. 605-50-5) is
also included for comparison, as the deuterated analog is expected to have very similar
properties.

Table 1: General and Physical Properties

Property Value Reference
CAS Number 1346597-80-5 [1]12113]
Molecular Formula C18H22D404 [11121[3]
Molecular Weight 310.42 g/mol [2][3]
Appearance Clear Pale Yellow QOil [1112]
Density (non-deuterated) 1.028 g/mL at 20 °C

Boiling Point (non-deuterated) 339 °C

Flash Point (non-deuterated) 166 °C

Vapor Pressure (non-
0.000354 mmHg at 25°C

deuterated)
- Soluble in Chloroform, Ethyl
Solubility
Acetate
Table 2: Storage and Handling
Parameter Recommendation Reference
Storage Temperature 2-8°C Refrigerator [2]
Shipping Conditions Ambient [2]

Experimental Protocols

Diisopentyl Phthalate-d4 is commonly used as an internal standard for the quantification of
phthalate esters in various matrices. Below is a generalized experimental protocol for the

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b585366?utm_src=pdf-body
https://www.benchchem.com/product/b585366?utm_src=pdf-body
https://www.lookchem.com/casno1346597-80-5.html
https://www.pharmaffiliates.com/en/1346597-80-5-diisopentyl-phthalate-d4-pasti033130.html
https://www.scbt.com/p/diisopentyl-phthalate-d4-1346597-80-5
https://www.lookchem.com/casno1346597-80-5.html
https://www.pharmaffiliates.com/en/1346597-80-5-diisopentyl-phthalate-d4-pasti033130.html
https://www.scbt.com/p/diisopentyl-phthalate-d4-1346597-80-5
https://www.pharmaffiliates.com/en/1346597-80-5-diisopentyl-phthalate-d4-pasti033130.html
https://www.scbt.com/p/diisopentyl-phthalate-d4-1346597-80-5
https://www.lookchem.com/casno1346597-80-5.html
https://www.pharmaffiliates.com/en/1346597-80-5-diisopentyl-phthalate-d4-pasti033130.html
https://www.pharmaffiliates.com/en/1346597-80-5-diisopentyl-phthalate-d4-pasti033130.html
https://www.pharmaffiliates.com/en/1346597-80-5-diisopentyl-phthalate-d4-pasti033130.html
https://www.benchchem.com/product/b585366?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

analysis of phthalates in a liquid sample using Gas Chromatography-Mass Spectrometry (GC-
MS).

Objective: To quantify the concentration of Diisopentyl Phthalate and other phthalates in a liquid
sample.

Materials:

Sample containing phthalates

Diisopentyl Phthalate-d4 solution (as internal standard)

Hexane (HPLC grade)

Anhydrous sodium sulfate

GC-MS system with a suitable capillary column (e.g., HP-5MS)
Procedure:
e Sample Preparation:

o To a known volume of the liquid sample, add a precise amount of the Diisopentyl
Phthalate-d4 internal standard solution.

o Perform a liquid-liquid extraction with hexane. Vortex the mixture vigorously for 2 minutes
and allow the layers to separate.

o Collect the organic (hexane) layer.

o Pass the organic extract through a small column containing anhydrous sodium sulfate to
remove any residual water.

o Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.
e GC-MS Analysis:

o Inject 1 pL of the prepared extract into the GC-MS system.
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o GC Conditions (Example):
» Injector Temperature: 280°C

» Oven Program: Start at 60°C, hold for 1 minute, ramp to 280°C at 10°C/min, hold for 5
minutes.

= Carrier Gas: Helium at a constant flow rate of 1 mL/min.
o MS Conditions (Example):

= |on Source Temperature: 230°C

» Quadrupole Temperature: 150°C

» Mode: Selected lon Monitoring (SIM) to enhance sensitivity and selectivity. Monitor
characteristic ions for the target phthalates and the d4-labeled internal standard.

o Data Analysis:

o Identify the peaks corresponding to the target phthalates and Diisopentyl Phthalate-d4
based on their retention times and mass spectra.

o Calculate the ratio of the peak area of each target phthalate to the peak area of the
internal standard.

o Quantify the concentration of each phthalate in the original sample using a calibration
curve prepared with known concentrations of phthalate standards and the internal
standard.

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the analysis of phthalates in a given
sample.
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Workflow for Phthalate Analysis
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Caption: A generalized workflow for the quantitative analysis of phthalates using an internal
standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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